Cas no 152218-61-6 (2-Piperazinecarboxylicacid, 4-[3-(phosphonooxy)propyl]-, (+)-)

• Product Name: 2-Piperazinecarboxylicacid, 4-[3-(phosphonooxy)propyl]-, (+)-
• CAS No: 152218-61-6
• MF: C₈H₁₇N₂O₆P
• MW: 268.204143285751
• CID: 159586
• PubChem ID: 127822
• Update Time: 2025-04-19

2-Piperazinecarboxylicacid, 4-[3-(phosphonooxy)propyl]-, (+)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinecarboxylicacid, 4-[3-(phosphonooxy)propyl]-, (+)-
• 4-(3-phosphonooxypropyl)piperazine-2-carboxylic acid
• Cpp-phosphate
• 3-(2-carboxypiperazine-4-yl)propyl-1-phosphate
• (+)-4-(3-(Phosphonooxy)propyl)-2-piperazinecarboxylic acid
• 2-Piperazinecarboxylic acid, 4-(3-(phosphonooxy)propyl)-, (+)-
• 4-[3-(PHOSPHONOOXY)PROPYL]PIPERAZINE-2-CARBOXYLIC ACID
• SCHEMBL9749886
• DTXSID90934446
• 152218-61-6

• Inchi： 1S/C8H17N2O6P/c11-8(12)7-6-10(4-2-9-7)3-1-5-16-17(13,14)15/h7,9H,1-6H2,(H,11,12)(H2,13,14,15)
• InChI Key： MQWVXXULFGMJBY-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCCCN1CCNC(C(=O)O)C1

Computed Properties

• Exact Mass: 351.15600
• Monoisotopic Mass: 268.082423
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119
• XLogP3: -6.7

Experimental Properties

• Density: 1.446
• Boiling Point: 539.9°Cat760mmHg
• Flash Point: 280.3°C
• Refractive Index: 1.528
• PSA: 132.38000
• LogP: 0.20520